Cas no 872855-66-8 (N-cyclododecyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide)

• Product Name: N-cyclododecyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide
• CAS No: 872855-66-8
• MF: C₂₈H₃₉N₃O₄
• MW: 481.626967668533
• CID: 6198808
• PubChem ID: 16808115
• Update Time: 2025-07-09

N-cyclododecyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclododecyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide
• N-cyclododecyl-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide
• F2001-0487
• 872855-66-8
• N-cyclododecyl-2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide
• AKOS024619338
• N-cyclododecyl-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide

• Inchi： 1S/C28H39N3O4/c32-26(30-16-18-35-19-17-30)21-31-20-24(23-14-10-11-15-25(23)31)27(33)28(34)29-22-12-8-6-4-2-1-3-5-7-9-13-22/h10-11,14-15,20,22H,1-9,12-13,16-19,21H2,(H,29,34)
• InChI Key： QMJVTTZTOBTUJV-UHFFFAOYSA-N
• SMILES： O1CCN(C(CN2C=C(C3C=CC=CC2=3)C(C(NC2CCCCCCCCCCC2)=O)=O)=O)CC1

Computed Properties

• Exact Mass: 481.29405673g/mol
• Monoisotopic Mass: 481.29405673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 80.6Ų

Additional information on N-cyclododecyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide

Comprehensive Overview of N-cyclododecyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide (CAS No. 872855-66-8)

In the realm of organic chemistry and pharmaceutical research, N-cyclododecyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide (CAS No. 872855-66-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its intricate molecular framework, combines an indole core with a morpholine moiety and a cyclododecyl group, making it a subject of interest for researchers exploring novel bioactive molecules. Its CAS number 872855-66-8 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance.

The growing demand for indole derivatives in drug discovery has propelled studies on compounds like N-cyclododecyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide. Indoles are renowned for their presence in natural products and pharmaceuticals, often associated with anti-inflammatory, antimicrobial, and anticancer properties. The integration of a morpholine ring further enhances the compound's solubility and bioavailability, addressing a common challenge in medicinal chemistry. Researchers frequently inquire about the synthetic pathways for such molecules, as well as their mechanisms of action, reflecting the compound's relevance in cutting-edge scientific inquiries.

From a synthetic perspective, the preparation of N-cyclododecyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide involves multi-step organic reactions, including amide coupling and oxoacetamide formation. These processes are meticulously optimized to achieve high yields and purity, as impurities can significantly impact the compound's efficacy in biological assays. The cyclododecyl substituent, a bulky aliphatic group, introduces steric considerations that influence the compound's interaction with biological targets. Such structural nuances are frequently discussed in forums and publications, highlighting the compound's complexity and the ingenuity required for its synthesis.

In the context of current research trends, N-cyclododecyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide aligns with the broader exploration of heterocyclic compounds and their therapeutic potential. The rise of computational chemistry and AI-driven drug design has further accelerated interest in such molecules, as in silico models can predict their binding affinities and pharmacokinetic profiles. Questions about the compound's toxicity, stability, and drug-likeness are common among researchers, underscoring the need for comprehensive preclinical studies.

Beyond its pharmaceutical applications, CAS No. 872855-66-8 is also relevant in material science, where its unique structure could contribute to the development of advanced polymers or coatings. The morpholine and indole functionalities offer sites for further chemical modifications, enabling the creation of tailored materials with specific properties. This versatility makes the compound a valuable candidate for interdisciplinary research, bridging gaps between chemistry, biology, and engineering.

In summary, N-cyclododecyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide (CAS No. 872855-66-8) represents a fascinating intersection of synthetic chemistry and applied science. Its structural complexity, coupled with its potential in drug discovery and material science, ensures its continued prominence in scientific discourse. As research methodologies evolve, this compound is poised to remain a focal point for innovations addressing some of the most pressing challenges in modern science.